Perindopril Erbumine Perindopril Erbumine Perindopril Erbumine is the tert-butylamine salt of perindopril, the ethyl ester of a non-sulfhydryl angiotensin converting enzyme (ACE) inhibitor with antihypertensive activity. Upon hydrolysis, perindopril erbumine is converted to its active form perindoprilat, inhibiting ACE and the conversion of angiotensin I to angiotensin II; consequently, angiotensin II-mediated vasoconstriction and angiotensin II-stimulated aldosterone secretion from the adrenal cortex are inhibited and diuresis and natriuresis ensue.
Perindopril erbumine is an addition compound. It has a role as an antihypertensive agent and an EC 3.4.15.1 (peptidyl-dipeptidase A) inhibitor. It contains a perindopril(1-).
An angiotensin-converting enzyme inhibitor. It is used in patients with hypertension and heart failure.
Brand Name: Vulcanchem
CAS No.: 107133-36-8
VCID: VC0000391
InChI: InChI=1S/C19H32N2O5.C4H11N/c1-4-8-14(19(25)26-5-2)20-12(3)17(22)21-15-10-7-6-9-13(15)11-16(21)18(23)24;1-4(2,3)5/h12-16,20H,4-11H2,1-3H3,(H,23,24);5H2,1-3H3/t12-,13-,14-,15-,16-;/m0./s1
SMILES: CCCC(C(=O)OCC)NC(C)C(=O)N1C2CCCCC2CC1C(=O)O.CC(C)(C)N
Molecular Formula: C19H32N2O5.C4H11N
Molecular Weight: 441.6 g/mol

Perindopril Erbumine

CAS No.: 107133-36-8

APIs

VCID: VC0000391

Molecular Formula: C19H32N2O5.C4H11N

Molecular Weight: 441.6 g/mol

Perindopril Erbumine - 107133-36-8

CAS No. 107133-36-8
Product Name Perindopril Erbumine
Molecular Formula C19H32N2O5.C4H11N
Molecular Weight 441.6 g/mol
IUPAC Name (2S,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxopentan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid;2-methylpropan-2-amine
Standard InChI InChI=1S/C19H32N2O5.C4H11N/c1-4-8-14(19(25)26-5-2)20-12(3)17(22)21-15-10-7-6-9-13(15)11-16(21)18(23)24;1-4(2,3)5/h12-16,20H,4-11H2,1-3H3,(H,23,24);5H2,1-3H3/t12-,13-,14-,15-,16-;/m0./s1
Standard InChIKey IYNMDWMQHSMDDE-MHXJNQAMSA-N
Isomeric SMILES CCC[C@@H](C(=O)OCC)N[C@@H](C)C(=O)N1[C@H]2CCCC[C@H]2C[C@H]1C(=O)O.CC(C)(C)N
SMILES CCCC(C(=O)OCC)NC(C)C(=O)N1C2CCCCC2CC1C(=O)O.CC(C)(C)N
Canonical SMILES CCCC(C(=O)OCC)NC(C)C(=O)N1C2CCCCC2CC1C(=O)O.CC(C)(C)N
Description Perindopril Erbumine is the tert-butylamine salt of perindopril, the ethyl ester of a non-sulfhydryl angiotensin converting enzyme (ACE) inhibitor with antihypertensive activity. Upon hydrolysis, perindopril erbumine is converted to its active form perindoprilat, inhibiting ACE and the conversion of angiotensin I to angiotensin II; consequently, angiotensin II-mediated vasoconstriction and angiotensin II-stimulated aldosterone secretion from the adrenal cortex are inhibited and diuresis and natriuresis ensue.
Perindopril erbumine is an addition compound. It has a role as an antihypertensive agent and an EC 3.4.15.1 (peptidyl-dipeptidase A) inhibitor. It contains a perindopril(1-).
An angiotensin-converting enzyme inhibitor. It is used in patients with hypertension and heart failure.
Synonyms Erbumine, Perindopril
Perindopril
Perindopril Erbumine
Perstarium
Pirindopril
S 9490
S 9490 3
S 9490-3
S 94903
S-9490
S9490
PubChem Compound 441313
Last Modified Nov 11 2021
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